Cas no 58537-09-0 (3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid)

• Product name: 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 58537-09-0
• MF: C₁₀H₆CLF₃O₂
• MW: 250.6
• CID: 841825
• PubChem ID: 1988700

3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethyl)cinnamic acid
• (E)-3-(4-Chloro-3-trifluoromethyl-phenyl)-acrylic acid
• Chlorotrifluoromethylcinnamicacid
• (2E)-3-[4-Chloro-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-[4-chloro-3-(trifluoromethyl)phenyl]acrylic acid
• 3-[4-Chloro-3-(trifluoromethyl)phenyl]-2-propenoic a
• 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid

Additional information on 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid

3-4-Chloro-3-(Trifluoromethyl)Phenylprop-2-Enoic Acid: A Comprehensive Overview

The compound with CAS No. 58537-09-0, commonly referred to as 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including agriculture and medicine. Recent studies have shed light on its synthesis, biological activity, and environmental impact, making it a subject of interest for researchers worldwide.

The chemical structure of 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid is characterized by a phenyl ring substituted with a chlorine atom at the 4-position and a trifluoromethyl group at the 3-position. The presence of these substituents significantly influences the compound's physical and chemical properties. The trifluoromethyl group, in particular, contributes to the molecule's stability and lipophilicity, which are crucial for its bioavailability in pharmacological applications.

Recent research has focused on the synthesis of this compound, with scientists exploring novel methods to improve yield and reduce production costs. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the desired aromatic framework. Additionally, advancements in green chemistry have led to the development of environmentally friendly synthesis pathways, reducing the environmental footprint of production processes.

The biological activity of 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid has been extensively studied, particularly in the context of its potential as a herbicide. Experimental data indicate that this compound exhibits strong inhibitory effects on key enzymes involved in plant metabolism, making it a promising candidate for agricultural applications. Furthermore, its ability to target specific weeds without adversely affecting crops has been highlighted in recent field trials.

In the medical field, this compound has shown potential as a lead molecule for drug development. Studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as arthritis and cardiovascular diseases. Researchers are currently investigating its mechanism of action and exploring ways to optimize its pharmacokinetic profile for therapeutic use.

The environmental impact of 3-4-chloro-3-(trifluoromethyl)phenylprop-2-enoic acid is another area of active research. While it demonstrates high efficacy in agricultural settings, concerns about its persistence in soil and water systems have been raised. To address these issues, scientists are developing biodegradable formulations that minimize environmental contamination while maintaining the compound's effectiveness.

In conclusion, 3-4-chloro-3-(trifluoromethyl)phenylprop-2-en oic acid (CAS No. 58537-09-0) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both agricultural and medical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in addressing global challenges in health and food security.